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Compound of Interest

Compound Name: Eed226-cooh

Cat. No.: B2797332 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is paramount. This document provides essential safety

and logistical information for the proper disposal of EED226, a potent and selective allosteric

inhibitor of the Polycomb Repressive Complex 2 (PRC2).

Adherence to these procedures is critical for maintaining a safe laboratory environment and

complying with hazardous waste regulations. The information provided is based on the Safety

Data Sheet (SDS) for EED226 and general best practices for chemical waste management.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel handling EED226 are

familiar with its potential hazards and have access to the appropriate personal protective

equipment (PPE).

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.

In Case of Exposure:
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After Inhalation: Move the individual to fresh air.

After Skin Contact: Immediately wash the affected area with soap and water.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing.

After Ingestion: Rinse mouth with water. Do NOT induce vomiting.

Quantitative Data Summary
The following table summarizes key quantitative data for EED226, which is important for its

handling and storage.

Property Value

Molecular Formula C₁₇H₁₅N₅O₃S

Molecular Weight 369.4 g/mol

Appearance A solid

Solubility in DMSO 33 mg/mL

Storage Temperature -20°C

Stability ≥ 4 years (when stored as specified)

Step-by-Step Disposal Protocol for EED226
The proper disposal of EED226, as with any chemical waste, must be conducted in accordance

with local, state, and federal regulations. The following protocol provides a general framework

for its disposal.

1. Waste Identification and Segregation:

Characterize the Waste: Determine if the EED226 waste is contaminated with other

hazardous substances. This will dictate the appropriate disposal route.
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Segregate Waste Streams: Do not mix EED226 waste with incompatible materials. Solid

waste (e.g., contaminated lab supplies) should be collected separately from liquid waste

(e.g., unused solutions).

2. Preparing for Disposal:

Solid Waste:

Collect all disposable materials that have come into contact with EED226, such as gloves,

pipette tips, and contaminated vials, in a designated, leak-proof, and clearly labeled

hazardous waste container.

Liquid Waste:

Collect unused solutions of EED226 in a designated, sealed, and clearly labeled

hazardous waste container.

If EED226 is dissolved in a solvent such as DMSO, the solvent's hazardous characteristics

must also be considered for disposal.

3. Labeling and Storage of Waste:

Proper Labeling: All waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name "EED226," and any other components of the waste mixture.

The date of accumulation should also be included.

Secure Storage: Store the sealed waste containers in a designated, well-ventilated, and

secure area, away from incompatible materials, until they can be collected by a licensed

hazardous waste disposal service.

4. Arranging for Professional Disposal:

Contact Environmental Health and Safety (EHS): Your institution's EHS department is the

primary resource for guidance on hazardous waste disposal. They will provide specific

instructions and arrange for the collection and disposal of the waste.
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Licensed Waste Hauler: EED226 waste must be disposed of through a licensed hazardous

waste disposal company. This ensures that the waste is transported, treated, and disposed

of in an environmentally responsible and compliant manner.

Important Considerations:

Regulatory Compliance: It is the responsibility of the waste generator to ensure compliance

with all applicable hazardous waste regulations, such as the Resource Conservation and

Recovery Act (RCRA) in the United States.[1]

Do Not Dispose Down the Drain: EED226 and its solutions should never be disposed of

down the sink or in the regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of EED226 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of EED226: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2797332#eed226-cooh-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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